Cas no 2228738-15-4 (4-(5-chloro-2-fluoropyridin-3-yl)butanal)

• Product Name: 4-(5-chloro-2-fluoropyridin-3-yl)butanal
• CAS No: 2228738-15-4
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6044126
• PubChem ID: 165740380
• Update Time: 2025-06-14

4-(5-chloro-2-fluoropyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-fluoropyridin-3-yl)butanal
• EN300-1977683
• 2228738-15-4

• Inchi： 1S/C9H9ClFNO/c10-8-5-7(3-1-2-4-13)9(11)12-6-8/h4-6H,1-3H2
• InChI Key： VFJSJONWXNAEQW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CCCC=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 4-(5-chloro-2-fluoropyridin-3-yl)butanal

Comprehensive Overview of 4-(5-chloro-2-fluoropyridin-3-yl)butanal (CAS No. 2228738-15-4)

4-(5-chloro-2-fluoropyridin-3-yl)butanal is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with chloro and fluoro groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2228738-15-4 ensures precise identification in regulatory and commercial contexts, addressing the growing demand for traceability in chemical supply chains.

In recent years, the interest in halogenated pyridine derivatives has surged due to their role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring 4-(5-chloro-2-fluoropyridin-3-yl)butanal for its potential to enhance molecular docking efficiency, a hot topic in computational chemistry and AI-driven drug design. This aligns with the industry's focus on green chemistry and sustainable synthesis, as the compound's reactivity allows for fewer synthetic steps compared to traditional analogs.

The compound's aldehyde functional group offers versatile reactivity, enabling C-C bond formation through reactions like Wittig olefination or reductive amination. Such properties are critical for high-throughput screening libraries, a frequently searched term among medicinal chemists. Additionally, its fluoropyridine moiety contributes to improved metabolic stability in target molecules—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) studies, which dominate current pharma SEO trends.

From an industrial perspective, CAS 2228738-15-4 is gaining traction in crop protection research, where its derivatives show promise as pesticide intermediates. This connects to broader discussions on food security and precision agriculture, topics frequently queried in academic and policy circles. The compound's logP value and hydrogen bonding capacity—often analyzed in QSAR modeling—are also relevant to environmental fate studies, addressing public concerns about chemical persistence.

Quality control of 4-(5-chloro-2-fluoropyridin-3-yl)butanal involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on analytical method validation. These procedures ensure compliance with ICH guidelines, another high-search-volume term in regulatory affairs. Furthermore, the compound's storage conditions (typically under inert atmosphere) and stability data are crucial for supply chain optimization, a priority for CDMO providers.

Emerging applications include its use in photoaffinity labeling probes for target identification, a technique revolutionizing proteomics research. This positions the compound at the intersection of chemical biology and drug target discovery, areas generating substantial scientific literature. Patent analysis reveals increasing filings involving 2228738-15-4, particularly for heterocyclic modifications in cancer therapeutics—a consistently trending topic in biomedical searches.

In summary, 4-(5-chloro-2-fluoropyridin-3-yl)butanal represents a multifaceted tool for modern chemical research. Its relevance spans from fragment-based drug discovery to agrochemical innovation, with physicochemical properties that align with contemporary molecular design principles. As the scientific community prioritizes structure-activity relationships and scalable synthesis, this compound's commercial and academic significance will likely continue to grow.